Cas no 1804700-47-7 (2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product Name: 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1804700-47-7
• MF: C₁₀H₄F₅N₃
• MW: 261.15087890625
• CID: 4880095
• Update Time: 2025-05-24

2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C10H4F5N3/c11-9(12)8-6(10(13,14)15)3-5(1-2-16)7(4-17)18-8/h3,9H,1H2
• InChI Key： GLVDXDLBKSGIJX-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC#N)=C(C#N)N=C1C(F)F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 387
• XLogP3: 2.1
• Topological Polar Surface Area: 60.5

Additional information on 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Analysis of 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804700-47-7)

The compound 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1804700-47-7) is a highly specialized fluorinated pyridine derivative with significant applications in agrochemical and pharmaceutical research. Its unique molecular structure, featuring both difluoromethyl and trifluoromethyl groups, contributes to its reactivity and versatility in synthetic chemistry. This article explores its properties, synthesis, and potential applications while addressing trending topics such as sustainable chemistry, green synthesis, and fluorine-based intermediates.

In recent years, the demand for fluorinated compounds has surged due to their enhanced stability, bioavailability, and metabolic resistance. 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile exemplifies these traits, making it a valuable intermediate in the development of crop protection agents and pharmaceutical scaffolds. Researchers are particularly interested in its role in pesticide formulation, where fluorine substituents improve efficacy and environmental compatibility. This aligns with the growing focus on eco-friendly agrochemicals and precision farming solutions.

The synthesis of CAS No. 1804700-47-7 typically involves multi-step reactions, including halogenation, cyanation, and fluorination processes. Advanced techniques like flow chemistry and catalytic fluorination are being explored to optimize yield and reduce waste, addressing the industry's shift toward sustainable manufacturing. Analytical methods such as NMR spectroscopy and HPLC-MS are critical for characterizing its purity and structural integrity, ensuring compliance with regulatory standards.

From a commercial perspective, 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is gaining traction in custom synthesis and contract research organizations (CROs). Its applications extend to material science, where fluorinated pyridines serve as building blocks for advanced polymers and electronic materials. The compound's thermal stability and electron-withdrawing properties make it suitable for optoelectronic devices and organic semiconductors, areas witnessing exponential growth due to renewable energy initiatives.

Safety and handling of CAS No. 1804700-47-7 require adherence to standard laboratory protocols, though it is not classified as hazardous under typical conditions. Its stability under ambient temperatures and compatibility with common solvents enhance its practicality for industrial-scale production. As the chemical industry prioritizes green chemistry principles, innovations in solvent-free synthesis and biodegradable intermediates are expected to further elevate the relevance of this compound.

In conclusion, 2-Cyano-6-(difluoromethyl)-5-(trifluoromethyl)pyridine-3-acetonitrile represents a cutting-edge example of fluorine chemistry with broad interdisciplinary applications. Its role in addressing global challenges like food security and clean energy underscores its importance in modern research. For scientists and manufacturers seeking high-performance intermediates, this compound offers a compelling combination of functionality and sustainability.